Cas no 68790-03-4 (3,3'-(decane-1,10-diyldisulfanediyl)dipropanoic acid)

• Product name: 3,3'-(decane-1,10-diyldisulfanediyl)dipropanoic acid
• CAS No: 68790-03-4
• MF: C₁₆H₃₀O₄S₂
• MW: 350.537
• CID: 972075
• PubChem ID: 338371

3,3'-(decane-1,10-diyldisulfanediyl)dipropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3'-(decane-1,10-diyldisulfanediyl)dipropanoic acid
• 3-[10-(2-carboxyethylsulfanyl)decylsulfanyl]propanoic acid
• 3-((10-((2-Carboxyethyl)thio)decyl)thio)propanoic acid
• AC1L7NPL
• AG-G-65939
• CTK2F4908
• NSC360376
• NSC-360376
• NSC 360376
• DTXSID20218903
• 68790-03-4

• Inchi： InChI=1S/C16H30O4S2/c17-15(18)9-13-21-11-7-5-3-1-2-4-6-8-12-22-14-10-16(19)20/h1-14H2,(H,17,18)(H,19,20)
• InChI Key： KHLVSPIFFQSEKD-UHFFFAOYSA-N
• SMILES： C(CCCCCSCCC(=O)O)CCCCSCCC(=O)O

Computed Properties

• Exact Mass: 350.1587
• Monoisotopic Mass: 350.159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.131
• Boiling Point: 538.5°C at 760 mmHg
• Flash Point: 279.5°C
• Refractive Index: 1.527
• PSA: 74.6
• LogP: 4.52300